Cas no 524729-25-7 (3-ethenyl-1,2-oxazole)

• Product Name: 3-ethenyl-1,2-oxazole
• CAS No: 524729-25-7
• MF: C₅H₅NO
• MW: 95.0993010997772
• CID: 1581158
• PubChem ID: 11018809
• Update Time: 2025-05-20

3-ethenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-ethenyl-
• 3-ethenyl-1,2-oxazole
• vinylisoxazole
• EN300-1806703
• 524729-25-7

• Inchi： 1S/C5H5NO/c1-2-5-3-4-7-6-5/h2-4H,1H2
• InChI Key： WHALRBQHHBHKEO-UHFFFAOYSA-N
• SMILES： O1C=CC(C=C)=N1

Computed Properties

• Exact Mass: 95.03715
• Monoisotopic Mass: 95.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-ethenyl-1,2-oxazole

Introduction to 3-ethenyl-1,2-oxazole (CAS No: 524729-25-7) and Its Emerging Applications in Chemical Biology

3-Ethenyl-1,2-oxazole, identified by the chemical compound identifier CAS No: 524729-25-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen atoms and one carbon atom. The presence of an ethenyl substituent at the 3-position introduces additional reactivity and functionalization possibilities, making it a versatile scaffold for drug discovery and material science applications.

The structure of 3-ethenyl-1,2-oxazole features a conjugated system that can participate in various electronic and photophysical processes. This conjugation is particularly relevant in the context of optoelectronic materials and bioimaging probes, where such properties are highly sought after. Recent studies have highlighted the compound's potential as a building block for designing novel photoreactive molecules that could be utilized in photodynamic therapy (PDT) and fluorescence-based diagnostics.

In the realm of chemical biology, oxazole derivatives have been extensively explored for their ability to interact with biological targets such as enzymes and receptors. The 3-ethenyl substituent in 3-ethenyl-1,2-oxazole enhances its binding affinity by introducing additional hydrogen bonding or π-stacking interactions, which are critical for drug-like properties. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases, making it a promising candidate for further investigation in oncology research.

One of the most intriguing aspects of 3-ethenyl-1,2-oxazole is its potential application in bioconjugation chemistry. The ethenyl group serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings. These reactions allow for the integration of 3-ethenyl-1,2-oxazole into larger biomolecular probes or drug candidates. For instance, researchers have demonstrated its utility in creating fluorescently labeled antibodies or nucleic acid analogs that can be used for high-throughput screening assays.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-ethenyl-1,2-oxazole derivatives. Transition-metal-catalyzed reactions, particularly palladium-catalyzed C-H activation, have been employed to introduce diverse functional groups at the 3-position without compromising yield or selectivity. This progress has opened new avenues for exploring the compound's pharmacological profile and expanding its applications in medicinal chemistry.

The photophysical properties of 3-ethenyl-1,2-oxazole have also been thoroughly investigated. The compound exhibits strong absorption in the visible region and emits fluorescence upon excitation, making it suitable for use as a fluorescent sensor or label in biological systems. Studies have shown that modifications to the oxazole core can tuning its emission wavelength and quantum yield, allowing for customization based on specific experimental requirements.

In conclusion, 3-ethenyl-1,2-oxazole (CAS No: 524729-25-7) represents a fascinating molecule with broad applications in chemical biology and materials science. Its unique structural features, combined with its reactivity and photophysical properties, make it an invaluable tool for drug discovery, bioimaging, and optoelectronic materials development. As research continues to uncover new synthetic strategies and biological functions associated with this compound, its significance is expected to grow further.